1-(4-Ethoxyphenyl)-3-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methyl]urea
• InChI: InChI=1S/C18H23N5O2/c1-2-25-15-7-5-14(6-8-15)21-18(24)20-13-16-19-10-9-17(22-16)23-11-3-4-12-23/h5-10H,2-4,11-13H2,1H3,(H2,20,21,24)
• InChI Key: QEEDRXPIUYNYOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2=NC=CC(=N2)N3CCCC3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol
• CAS No.: 1796962-89-4

Description

1-(4-Ethoxyphenyl)-3-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
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Scientific Research Applications

Pyrimidine Derivatives Synthesis and Chemical Properties

• Studies on pyrimidine derivatives have illustrated various synthetic pathways and reactions that highlight the chemical versatility of these compounds. For instance, reactions of 4-alkoxypyrimidine 1-oxides with phenyl isocyanate have been explored, producing compounds like 2-anilino-4-ethoxy-6-methylpyrimidine and related urea derivatives. Such reactions demonstrate the potential of pyrimidine-based compounds in creating diverse chemical structures (Yamanaka, Niitsuma, & Sakamoto, 1979).

Catalytic Applications

• Pyrimidine compounds have been synthesized via catalysis, showcasing their role in facilitating efficient chemical transformations. For example, the synthesis of 5-ethoxycarbonyl-4-(4-methoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one through the catalysis of a strong acidic ion-exchange membrane highlights the utility of pyrimidine derivatives in catalysis and as intermediates in organic synthesis (Ni Shu-jing, 2004).

Supramolecular Chemistry

• The design and preparation of ureido-pyrimidine compounds have been studied for their conformational equilibrium and tautomerism, showing potential applications in molecular sensing and supramolecular assemblies. These findings indicate the capacity of pyrimidine derivatives to form complex structures through hydrogen bonding, opening pathways for their use in material science and nanotechnology (Kwiatkowski, Kolehmainen, & Ośmiałowski, 2019).

Molecular Complexation and Crystal Engineering

• The synthesis and study of molecular complexes formed with pyrimidine derivatives have been explored for their nonlinear optical properties. This research underscores the relevance of pyrimidine-based compounds in the development of materials with specific optical characteristics, which could be vital for applications in optics and photonics (Muthuraman, Masse, Nicoud, & Desiraju, 2001).